Cas no 1213097-66-5 ((3S)-3-amino-3-(4-methoxy-2-methylphenyl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(4-methoxy-2-methylphenyl)propan-1-ol
• CAS No: 1213097-66-5
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6101387
• PubChem ID: 93984217
• Update Time: 2025-10-30

(3S)-3-amino-3-(4-methoxy-2-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(4-methoxy-2-methylphenyl)propan-1-ol
• EN300-1163915
• 1213097-66-5

• Inchi： 1S/C11H17NO2/c1-8-7-9(14-2)3-4-10(8)11(12)5-6-13/h3-4,7,11,13H,5-6,12H2,1-2H3/t11-/m0/s1
• InChI Key： VDAHUOYKBGLGTL-NSHDSACASA-N
• SMILES： OCC[C@@H](C1C=CC(=CC=1C)OC)N

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on (3S)-3-amino-3-(4-methoxy-2-methylphenyl)propan-1-ol

(3S)-3-amino-3-(4-methoxy-2-methylphenyl)propan-1-ol (CAS No. 1213097-66-5): A Comprehensive Overview

The compound (3S)-3-amino-3-(4-methoxy-2-methylphenyl)propan-1-ol (CAS No. 1213097-66-5) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound belongs to the class of amino alcohols, which are known for their versatile applications due to the presence of both amino and hydroxyl functional groups. The 4-methoxy-2-methylphenyl moiety contributes to its aromatic character, while the propanol backbone provides hydrophilic properties, making it a unique candidate for diverse chemical reactions and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (3S)-3-amino-3-(4-methoxy-2-methylphenyl)propan-1-ol through a combination of asymmetric catalysis and enantioselective reactions. The stereochemistry at the chiral center (denoted by the S configuration) plays a crucial role in determining its pharmacokinetic properties and biological activity. Researchers have reported that the S-enantiomer exhibits superior bioavailability compared to its R-enantiomer, making it a preferred choice for drug development.

In terms of pharmacological applications, (3S)-3-amino-3-(4-methoxy-2-methylphenyl)propan-1-ol has shown promise as a lead compound in the development of novel therapeutics targeting neurodegenerative diseases. Preclinical studies have demonstrated that this compound can modulate key signaling pathways involved in Alzheimer's disease, such as the cholinergic system and amyloid-beta aggregation. The 4-methoxy group on the phenyl ring contributes to its ability to cross the blood-brain barrier, enhancing its potential as a CNS drug candidate.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals, particularly as a precursor for fungicides and insecticides. Its aromatic ring provides stability against environmental degradation, while the amino alcohol functionality allows for the formation of bioactive derivatives through various chemical transformations. Recent studies have highlighted its role in enhancing crop resilience against fungal pathogens, making it a valuable asset in sustainable agriculture.

From an industrial perspective, the synthesis of (3S)-3-amino-3-(4-methoxy-2-methylphenyl)propan-1-ol involves multi-step processes that require precise control over reaction conditions to ensure high enantiomeric purity. The use of chiral catalysts, such as those based on palladium or ruthenium complexes, has significantly improved the yield and selectivity of these reactions. This has led to cost-effective production methods that are scalable for commercial purposes.

Looking ahead, ongoing research is focused on exploring the potential of this compound in advanced materials science. Its unique combination of aromaticity and hydrophilicity makes it an ideal candidate for use in polymer synthesis and surface modification applications. For instance, researchers are investigating its ability to serve as a building block for stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

In conclusion, (3S)-3-amino-3-(4-methoxy-2-methylphenyl)propan-1-ol (CAS No. 1213097-66_5) is a multifaceted compound with wide-ranging applications across various industries. Its structural features, combined with recent advancements in synthetic and analytical techniques, position it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.